Cas no 2199132-87-9 (1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2199132-87-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5326312
• Update Time: 2025-05-30

1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 2-but-2-ynyl-4-methyl-5-(oxan-4-yl)-1,2,4-triazol-3-one

• Inchi： 1S/C12H17N3O2/c1-3-4-7-15-12(16)14(2)11(13-15)10-5-8-17-9-6-10/h10H,5-9H2,1-2H3
• InChI Key： MGWDDCZEWXIRFA-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NN(CC#CC)C(N2C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 0.5
• Topological Polar Surface Area: 45.1

Additional information on 1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2199132-87-9)

The compound 1-(but-2-yn-1-yl)-4-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2199132879) is a highly specialized organic compound with a unique structure and diverse applications in the field of chemistry. This compound belongs to the class of triazolones, which are known for their versatility in chemical synthesis and their ability to participate in various reactions. The molecule incorporates several functional groups, including an alkyne moiety (butynyl group), a methyl group, and an oxane ring (tetrahydropyran ring), which contribute to its distinctive properties.

The synthesis of this compound involves a series of well-defined steps that highlight its structural complexity. The core structure of the molecule is based on a triazolone framework, which is further modified by the addition of the butynyl and oxane substituents. Recent studies have demonstrated that the introduction of the butynyl group enhances the reactivity of the compound in certain catalytic cycles, making it a valuable precursor in organic synthesis. Additionally, the presence of the oxane ring imparts stability to the molecule and facilitates its use in various chemical transformations.

One of the most significant applications of this compound lies in its role as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the preparation of novel polymers and hybrid materials with tailored properties. Researchers have reported that incorporating this compound into polymer matrices can significantly improve their mechanical strength and thermal stability. Furthermore, its ability to undergo click chemistry reactions has made it a valuable tool in the development of supramolecular assemblies and self-healing materials.

In recent years, there has been growing interest in exploring the biological applications of this compound. Studies have shown that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound for drug discovery. The methyl group attached to the triazolone core is believed to play a critical role in modulating its bioactivity. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its suitability for therapeutic applications.

The structural features of 1-(butynyl)-4-methyl-triazolone also make it an attractive candidate for catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. Recent findings indicate that it can significantly accelerate the rate of certain cross-coupling reactions under mild conditions. This property opens up new avenues for its use in green chemistry and sustainable chemical synthesis.

In conclusion, 1-(butynyl)-4-methyl-triazolone (CAS No. 2199132879) is a multifaceted compound with a wide range of applications across various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers working on material science, drug development, and catalytic processes. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.